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Compound of Interest

Compound Name: SRT 1460

Cat. No.: B1681105 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract
SRT 1460 is a synthetic small molecule reported as a potent activator of Sirtuin 1 (SIRT1), a

NAD+-dependent deacetylase involved in critical cellular processes such as metabolism, aging,

and stress response.[1][2][3][4][5][6] Accurate and reproducible experimental results depend on

the correct preparation and storage of SRT 1460 solutions. These application notes provide

detailed protocols for the solubilization, storage, and handling of SRT 1460 for both in vitro and

in vivo research applications.

Chemical and Physical Properties
A summary of the key physicochemical properties of SRT 1460 is provided below.

Table 1: Physicochemical Properties of SRT 1460
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Property Value

IUPAC Name

3,4,5-trimethoxy-N-{2-[3-(piperazin-1-

ylmethyl)imidazo[2,1-b][2][7]thiazol-6-

yl]phenyl}benzamide

CAS Number 925432-73-1[2][3][8]

Molecular Formula C26H29N5O4S

Molecular Weight 507.6 g/mol [3][8]

Appearance Off-white to light yellow solid[1]

Table 2: Solubility Data for SRT 1460

Solvent Solubility Notes

DMSO
≥ 10-20 mg/mL (~20-39 mM)[1]

[5][6]

Recommended solvent for

stock solutions. Use of fresh,

anhydrous DMSO is advised

as hygroscopic DMSO can

reduce solubility.[1][5]

Sonication or gentle warming

may be required for complete

dissolution.[1][3]

Ethanol ~1.5 mg/mL[5] Limited solubility.

Water Insoluble[5]
Not suitable for preparing

primary stock solutions.

Solution Preparation Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a concentrated stock solution for long-term storage

and subsequent dilution.

Materials:
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SRT 1460 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber-colored vials or polypropylene microcentrifuge tubes

Calibrated precision balance and micropipettes

Vortex mixer and/or sonicator

Procedure:

Weighing: Accurately weigh 5.08 mg of SRT 1460 powder and place it in a sterile vial.

Solubilization: Add 1.0 mL of anhydrous DMSO to the vial.

Dissolution: Cap the vial tightly and vortex thoroughly. If necessary, use a bath sonicator or

warm the solution gently (e.g., in a 37°C water bath) for 5-10 minutes until the solid is

completely dissolved.

Verification: Visually inspect the solution against a light source to ensure no particulates are

present.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the 10 mM

stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile, amber

microcentrifuge tubes.

Protocol for Preparing Working Solutions for Cell-Based
Assays
This protocol details the dilution of the DMSO stock solution into an aqueous medium for

experimental use.

Procedure:

Thaw Stock: Thaw a single aliquot of the 10 mM SRT 1460 stock solution at room

temperature.
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Serial Dilution: Perform serial dilutions as required. To minimize precipitation, first dilute the

stock solution in a small volume of the final aqueous medium (e.g., cell culture media, PBS)

before adding it to the bulk volume.

Example (10 µM final concentration): To prepare 10 mL of a 10 µM working solution, add 10

µL of the 10 mM stock solution to 9.99 mL of pre-warmed cell culture medium.

Mixing: Mix immediately and thoroughly by gentle inversion or pipetting.

Final DMSO Concentration: Ensure the final concentration of DMSO in the assay is non-toxic

to the cells, typically below 0.1% (v/v). The example above results in a 0.1% DMSO

concentration.

Usage: Use the freshly prepared working solution immediately, as the stability of SRT 1460
in aqueous solutions is limited.

Storage and Stability
Proper storage is critical to maintain the integrity and activity of SRT 1460.

Table 3: Recommended Storage Conditions

Form Temperature Duration Notes

Solid Powder -20°C ≥ 3 years[1][3]
Store in a desiccator,

protected from light.

DMSO Stock Solution -80°C ≥ 1-2 years[1]

Recommended for

long-term storage.

Aliquot to avoid

freeze-thaw cycles.

-20°C 1-12 months[1][5][6]
Suitable for short- to

medium-term storage.

Experimental Workflow and Signaling Pathway
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The following diagrams illustrate a standard workflow for utilizing SRT 1460 and its putative

mechanism of action.
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Caption: Standard workflow for the preparation and application of SRT 1460 in research.
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Caption: Putative signaling pathway for SRT 1460 as a direct allosteric activator of SIRT1.

Disclaimer: The direct activation of SIRT1 by SRT 1460 with native, untagged substrates has

been a subject of scientific debate.[7][9][10][11] Researchers should be aware of this

controversy and may need to include appropriate controls to validate the mechanism of action

in their specific experimental system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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